1-(4-amino-1,2,5-oxadiazol-3-yl)-N'-[(E)-(4-ethoxyphenyl)methylidene]-5-(piperidin-1-ylmethyl)-1H-1,2,3-triazole-4-carbohydrazide

• Molecular Formula: C20H25N9O3
• Molecular Weight: 439.5 g/mol
• IUPAC Name: 1-(4-amino-1,2,5-oxadiazol-3-yl)-N-[(E)-(4-ethoxyphenyl)methylideneamino]-5-(piperidin-1-ylmethyl)triazole-4-carboxamide
• InChI: InChI=1S/C20H25N9O3/c1-2-31-15-8-6-14(7-9-15)12-22-24-20(30)17-16(13-28-10-4-3-5-11-28)29(27-23-17)19-18(21)25-32-26-19/h6-9,12H,2-5,10-11,13H2,1H3,(H2,21,25)(H,24,30)/b22-12+
• InChI Key: USFGPCFBGPYALH-WSDLNYQXSA-N
• Isomeric SMILES: CCOC1=CC=C(C=C1)/C=N/NC(=O)C2=C(N(N=N2)C3=NON=C3N)CN4CCCCC4
• Canonical SMILES: CCOC1=CC=C(C=C1)C=NNC(=O)C2=C(N(N=N2)C3=NON=C3N)CN4CCCCC4

Description

1-(4-amino-1,2,5-oxadiazol-3-yl)-N’-[(E)-(4-ethoxyphenyl)methylidene]-5-(piperidin-1-ylmethyl)-1H-1,2,3-triazole-4-carbohydrazide is a complex organic compound that belongs to the class of triazole derivatives. This compound is of significant interest due to its potential applications in various fields such as medicinal chemistry, materials science, and chemical biology. The unique structure of this compound, which includes multiple functional groups, allows it to participate in a variety of chemical reactions, making it a versatile molecule for research and industrial applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(4-amino-1,2,5-oxadiazol-3-yl)-N’-[(E)-(4-ethoxyphenyl)methylidene]-5-(piperidin-1-ylmethyl)-1H-1,2,3-triazole-4-carbohydrazide typically involves a multi-step process. One common synthetic route includes the following steps:

Formation of the 1,2,3-triazole core: This can be achieved through a copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction, where an azide and an alkyne react to form the triazole ring.

Introduction of the piperidin-1-ylmethyl group: This step involves the alkylation of the triazole ring with a piperidin-1-ylmethyl halide under basic conditions.

Formation of the carbohydrazide group: This can be done by reacting the triazole derivative with hydrazine hydrate.

Introduction of the 4-amino-1,2,5-oxadiazol-3-yl group: This step involves the reaction of the carbohydrazide derivative with an appropriate oxadiazole precursor.

Formation of the (E)-(4-ethoxyphenyl)methylidene group: This final step involves the condensation of the amino group with 4-ethoxybenzaldehyde under acidic or basic conditions to form the imine (Schiff base).

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic route to improve yield and reduce costs. This can include the use of continuous flow reactors, high-throughput screening of reaction conditions, and the development of more efficient catalysts.

Chemical Reactions Analysis

Types of Reactions

1-(4-amino-1,2,5-oxadiazol-3-yl)-N’-[(E)-(4-ethoxyphenyl)methylidene]-5-(piperidin-1-ylmethyl)-1H-1,2,3-triazole-4-carbohydrazide can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate to form corresponding oxides.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride to form reduced derivatives.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, where functional groups are replaced by other groups.

Condensation: The compound can participate in condensation reactions to form larger molecules by the elimination of small molecules like water or ammonia.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate, and other oxidizing agents under acidic or basic conditions.

Reduction: Sodium borohydride, lithium aluminum hydride, and other reducing agents under anhydrous conditions.

Substitution: Halogenating agents, nucleophiles, and electrophiles under various conditions depending on the desired substitution.

Condensation: Aldehydes, ketones, and other carbonyl compounds under acidic or basic conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, reduction may yield alcohols or amines, substitution may yield halogenated or alkylated derivatives, and condensation may yield imines or other larger molecules.

Scientific Research Applications

1-(4-amino-1,2,5-oxadiazol-3-yl)-N’-[(E)-(4-ethoxyphenyl)methylidene]-5-(piperidin-1-ylmethyl)-1H-1,2,3-triazole-4-carbohydrazide has a wide range of scientific research applications, including:

Medicinal Chemistry: The compound can be used as a scaffold for the development of new drugs, particularly those targeting specific enzymes or receptors.

Materials Science: The compound can be used in the synthesis of novel materials with unique properties, such as conductive polymers or nanomaterials.

Chemical Biology: The compound can be used as a probe to study biological processes, such as enzyme activity or protein-protein interactions.

Industrial Applications: The compound can be used in the development of new catalysts, sensors, or other industrial products.

Mechanism of Action

The mechanism of action of 1-(4-amino-1,2,5-oxadiazol-3-yl)-N’-[(E)-(4-ethoxyphenyl)methylidene]-5-(piperidin-1-ylmethyl)-1H-1,2,3-triazole-4-carbohydrazide depends on its specific application. In medicinal chemistry, the compound may act by binding to specific enzymes or receptors, thereby inhibiting their activity. In materials science, the compound may interact with other molecules to form new materials with unique properties. In chemical biology, the compound may act as a probe to study biological processes.

Comparison with Similar Compounds

1-(4-amino-1,2,5-oxadiazol-3-yl)-N’-[(E)-(4-ethoxyphenyl)methylidene]-5-(piperidin-1-ylmethyl)-1H-1,2,3-triazole-4-carbohydrazide can be compared with other similar compounds, such as:

1,2,3-triazole derivatives: These compounds share the triazole core and may have similar chemical properties and applications.

Oxadiazole derivatives: These compounds share the oxadiazole group and may have similar chemical properties and applications.

Carbohydrazide derivatives: These compounds share the carbohydrazide group and may have similar chemical properties and applications.

The uniqueness of 1-(4-amino-1,2,5-oxadiazol-3-yl)-N’-[(E)-(4-ethoxyphenyl)methylidene]-5-(piperidin-1-ylmethyl)-1H-1,2,3-triazole-4-carbohydrazide lies in its combination of multiple functional groups, which allows it to participate in a wide range of chemical reactions and applications.